Cas no 917909-35-4 (Benzenamine, 2-[(1-ethyl-3-pyrrolidinyl)oxy]-)

• Product Name: Benzenamine, 2-[(1-ethyl-3-pyrrolidinyl)oxy]-
• CAS No: 917909-35-4
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 782378
• PubChem ID: 68794354
• Update Time: 2025-04-19

Benzenamine, 2-[(1-ethyl-3-pyrrolidinyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-[(1-ethyl-3-pyrrolidinyl)oxy]-
• 2-(1-ethylpyrrolidin-3-yl)oxyaniline
• DTXSID30739033
• SCHEMBL3803498
• 917909-35-4
• 2-((1-Ethylpyrrolidin-3-yl)oxy)aniline
• 2-[(1-Ethylpyrrolidin-3-yl)oxy]aniline
• A1-05047

• Inchi： 1S/C12H18N2O/c1-2-14-8-7-10(9-14)15-12-6-4-3-5-11(12)13/h3-6,10H,2,7-9,13H2,1H3
• InChI Key： UCPBTLKFAYVOEI-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1N)C1CN(CC)CC1

Computed Properties

• Exact Mass: 206.141913202g/mol
• Monoisotopic Mass: 206.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.5Ų